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Compound of Interest

3-Piperazinobenzisothiazole
Compound Name:
hydrochloride

Cat. No. B043173

Introduction

3-(1-Piperazinyl)-1,2-benzisothiazole hydrochloride (also referred to as 3-
Piperazinobenzisothiazole hydrochloride) is a crucial building block in the synthesis of
Ziprasidone, an atypical antipsychotic medication.[1][2] Ziprasidone is utilized for the treatment
of schizophrenia and other psychotic disorders.[3][4] The synthesis of Ziprasidone involves the
coupling of 3-(1-piperazinyl)-1,2-benzisothiazole with 5-(2-chloroethyl)-6-chloro-1,3-dihydro-2H-
indol-2-one.[5][6][7] The hydrochloride salt of 3-(1-piperazinyl)-1,2-benzisothiazole is a stable,
solid intermediate that facilitates handling and purification during the manufacturing process.

Chemical Properties
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Property Value Reference

) 3-(1-Piperazinyl)-1,2-
Chemical Name _ _ , [1]
benzisothiazole hydrochloride

CAS Number 87691-88-1 [1]

Molecular Formula C11H14CIN3S [1]

Molecular Weight 255.77 g/mol [1]

Appearance White to off-white solid [1][8]
Inert atmosphere, Room

Storage [1]
Temperature

Experimental Protocols
Protocol 1: Synthesis of 3-(1-Piperazinyl)-1,2-
benzisothiazole Hydrochloride

This protocol details the synthesis of the intermediate, 3-(1-piperazinyl)-1,2-benzisothiazole
hydrochloride, from 3-chloro-1,2-benzisothiazole and piperazine.[1][8]

Materials:

Anhydrous piperazine

o tert-Butanol

e 3-Chloro-1,2-benzisothiazole

e Toluene

¢ Isopropanol

e Concentrated hydrochloric acid

» 50% aqueous sodium hydroxide
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o Water

Equipment:

e 300 mL round-bottomed flask

e Mechanical stirrer

e Thermometer

e Condenser with nitrogen inlet

e Pressure-equalizing dropping funnel

e Oil bath

« Filtration apparatus

e Vacuum drying oven

Procedure:

Charge a dry 300 mL round-bottomed flask with anhydrous piperazine (49.4 g, 0.57 mol) and
tert-butanol (10 mL).[1][8]

o Equip the flask with a mechanical stirrer, thermometer, condenser with a nitrogen inlet, and a
pressure-equalizing dropping funnel.

o Purge the flask with nitrogen and heat the mixture to 100 °C in an oil bath.[1][8]

e Dissolve 3-chloro-1,2-benzisothiazole (19.45 g, 0.11 mol) in tert-butanol (10 mL).[1][8]

e Slowly add the 3-chloro-1,2-benzisothiazole solution to the reaction flask over 20 minutes,
maintaining the temperature between 112-118 °C to control the exothermic reaction.[1][8]

o After the addition is complete, heat the solution to reflux (121 °C) and maintain for 24 hours.
[1][8] Monitor the reaction completion by thin-layer chromatography.

e Cool the reaction mixture to 85 °C and add 120 mL of water.
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Filter the resulting turbid solution and wash the filter cake with a 60 mL solution of tert-
butanol/water (1:1).

Combine the filtrate and washings and adjust the pH to 12.2 with 50% aqueous sodium
hydroxide.

Extract the aqueous solution with toluene (200 mL), separate the layers, and then extract the
agueous layer again with fresh toluene (100 mL).

Combine the toluene layers, wash with 75 mL of water, and concentrate to 90 mL at 48 °C
under vacuum.[1][8]

Add isopropanol (210 mL) to the concentrate and slowly adjust the pH to 3.8 by the dropwise
addition of concentrated hydrochloric acid (approximately 7.6 mL).[1][8]

Cool the resulting slurry to 0 °C, stir for 45 minutes, and then filter.[1][8]

Wash the filter cake with cold isopropanol (50 mL) and dry under vacuum at 40 °C to yield 3-
(1-piperazinyl)-1,2-benzisothiazole hydrochloride.[1][8]

Expected Yield: Approximately 23.59 g (80%).[1][8]

Protocol 2: Synthesis of Ziprasidone from 3-(1-
Piperazinyl)-1,2-benzisothiazole Hydrochloride

This protocol describes the final step in the synthesis of Ziprasidone using the previously

synthesized intermediate.

Materials:

3-(1-Piperazinyl)-1,2-benzisothiazole hydrochloride

5-(2-chloroethyl)-6-chloro-1,3-dihydroindole-2(2H)-one

Dimethylacetamide

Sodium carbonate (Na2CO3)
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e Sodium bromide (NaBr)

o Water

* |sopropyl alcohol
Equipment:

» Reaction vessel with stirrer
e Heating mantle

« Filtration apparatus

Procedure:

In a suitable reaction vessel, add 128 mL of dimethylacetamide.

» To the stirred solvent, add 32 g of 5-(2-chloroethyl)-6-chloro-1,3-dihydroindole-2(2H)-one and
42.4 g of 3-(1-piperazinyl)-1,2-benzisothiazole hydrochloride at room temperature.[5]

e Add 14.68 g of Na2CO3 and 6.4 g of NaBr to the mixture.[5]

e Heat the resulting solution to 95-100 °C and stir for 8 hours.[5]

 After the reaction is complete, cool the solution to approximately 70 °C.

e While stirring, add 200 mL of water to precipitate the product.

 Filter the suspended solid and wash it with water and then with isopropyl alcohol.
e Dry the solid to obtain crude Ziprasidone.

Expected Yield: Approximately 51.4 g (90% crude yield).[5]

Purification of Ziprasidone:

e Asolution of 2.1 g of crude Ziprasidone in 4.3 mL of tetrahydrofuran is heated at reflux for 30
minutes.[5]
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e The solution is then cooled to 65-67 °C.[5]

e The solid is filtered and washed with tetrahydrofuran and isopropyl alcohol to yield pure
Ziprasidone.[5]

Data Presentation

Table 1: Summary of Reaction Parameters for the Synthesis of 3-(1-Piperazinyl)-1,2-
benzisothiazole Hydrochloride

Parameter Value

Molar Ratio of Piperazine to 3-Chloro-1,2-

benzisothiazole w2
Reaction Temperature (addition) 112-118 °CJ[1][8]
Reflux Temperature 121 °C[1][8]
Reaction Time 24 hours[1][8]
pH for Product Precipitation 3.8[1][8]

Yield 80%[1][8]

Table 2: Summary of Reaction Parameters for the Synthesis of Ziprasidone

Parameter Value

Solvent Dimethylacetamide[5]

Base Sodium Carbonate (Na2CO3)[5]
Catalyst/Additive Sodium Bromide (NaBr)[5]
Reaction Temperature 95-100 °C[5]

Reaction Time 8 hours[5]

Crude Yield 90%][5]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://data.epo.org/publication-server/rest/v1.0/publication-dates/20081001/patents/EP1975169NWA1/document.html
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20081001/patents/EP1975169NWA1/document.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3385870.htm
https://www.chemicalbook.com/synthesis/3-piperazinyl-1-2-benzisothiazole-hydrochloride.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3385870.htm
https://www.chemicalbook.com/synthesis/3-piperazinyl-1-2-benzisothiazole-hydrochloride.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3385870.htm
https://www.chemicalbook.com/synthesis/3-piperazinyl-1-2-benzisothiazole-hydrochloride.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3385870.htm
https://www.chemicalbook.com/synthesis/3-piperazinyl-1-2-benzisothiazole-hydrochloride.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3385870.htm
https://www.chemicalbook.com/synthesis/3-piperazinyl-1-2-benzisothiazole-hydrochloride.htm
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20081001/patents/EP1975169NWA1/document.html
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20081001/patents/EP1975169NWA1/document.html
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20081001/patents/EP1975169NWA1/document.html
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20081001/patents/EP1975169NWA1/document.html
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20081001/patents/EP1975169NWA1/document.html
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20081001/patents/EP1975169NWA1/document.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Visualizations

Reactants

Process Product
Piperazine
Cooling & Water Addition H Adjustment ipitation wi ¥ i
\ 121°C, 24h prop N
3-Chloro-1,2-benzisothiazole

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Piperazinobenzisothiazole hydrochloride.
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Caption: Synthesis workflow for Ziprasidone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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